Cas no 628734-14-5 (7-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one)

• Product Name: 7-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• CAS No: 628734-14-5
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 3526805
• PubChem ID: 135752502
• Update Time: 2025-04-22

7-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• PYRROLO[2,1-F][1,2,4]TRIAZIN-4(1H)-ONE, 7-CHLORO-2-METHYL-
• 7-chloro-2-methyl-3H,4H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• 7-Chloro-2-methyl-3H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• SBMYHOSLBAKQHJ-UHFFFAOYSA-N
• SCHEMBL5863219
• 628734-14-5
• 7-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazin-4(1h)-one
• DB-197428
• 7-Chloro-2-methylpyrrolo[2,1-f][1,2,4]triazin-4(3H)-one

• Inchi： 1S/C7H6ClN3O/c1-4-9-7(12)5-2-3-6(8)11(5)10-4/h2-3H,1H3,(H,9,10,12)
• InChI Key： SBMYHOSLBAKQHJ-UHFFFAOYSA-N
• SMILES： N12C(Cl)=CC=C1C(=O)N=C(C)N2

Computed Properties

• Exact Mass: 183.0199395Da
• Monoisotopic Mass: 183.0199395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.4Ų